Cas no 211126-61-3 (Rubranol)

Rubranol Properties

Names and Identifiers

• 1,2-Benzenediol, 4,4'-[(3R)-3-hydroxy-1,7-heptanediyl]bis-
• Rubranol
• (R)-1,7-Bis-(3,4-dihydroxyphenyl)-5-hydroxyheptane
• [ "1", "7-Bis(3", "4-dihydroxyphenyl)-3-heptanol" ]
• CS-0016734
• 4,4'-[(3R)-3-Hydroxyheptane-1,7-diyl]di(benzene-1,2-diol)
• AKOS040762822
• (5r)-1,7-bis (3,4-dihydroxyphenyl)-heptane-5-ol
• 4-[(5R)-7-(3,4-DIHYDROXYPHENYL)-5-HYDROXYHEPTYL]BENZENE-1,2-DIOL
• DTXSID80435472
• BDBM50478446
• 4-[(5R)-7-(3, 4-dihydroxyphenyl)-5-hydroxyheptyl]benzene-1, 2-diol
• Rubral
• 211126-61-3
• FS-9555
• (R)-4,4'-(3-Hydroxyheptane-1,7-diyl)bis(benzene-1,2-diol)
• HY-N1330
• CHEMBL464363
• 1
• DA-77582
• 4-[(3R)-7-(3,4-dihydroxyphenyl)-3-hydroxyheptyl]benzene-1,2-diol
• +Expand

• InChIKey： KCWHZHZEQUHBCW-OAHLLOKOSA-N
• Inchi： InChI=1S/C19H24O5/c20-15(8-5-14-7-10-17(22)19(24)12-14)4-2-1-3-13-6-9-16(21)18(23)11-13/h6-7,9-12,15,20-24H,1-5,8H2/t15-/m1/s1
• SMILES： C1=CC(=C(C=C1CCCCC(CCC2=CC(=C(C=C2)O)O)O)O)O

Computed Properties

• Exact Mass: 332.16200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 332.16237386g/mol
• Heavy Atom Count: 24
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 3.21550
• PSA: 101.15000
• Boiling Point: 611.1±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 286.1±26.1 °C
• Color/Form: Oil
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether